Cas no 1189499-50-0 (5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

5-[(3-Chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one is a structurally complex heterocyclic compound featuring a pyrimidoindole core with distinct substitutions. The presence of a 3-chlorobenzyl group at the 5-position and a 3-methoxybenzyl group at the 3-position enhances its potential for selective binding interactions, while the 8-fluoro substitution may influence electronic properties and metabolic stability. This scaffold is of interest in medicinal chemistry due to its fused ring system, which can confer rigidity and improve target affinity. The compound's modular design allows for further derivatization, making it a versatile intermediate for the development of biologically active molecules, particularly in kinase or receptor modulation studies.
5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one structure
1189499-50-0 structure
Product Name:5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
CAS No:1189499-50-0
MF:C25H19ClFN3O2
MW:447.888668298721
CID:5342573
Update Time:2025-05-27

5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-(3-chlorobenzyl)-8-fluoro-3-(3-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
    • 5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]pyrimido[5,4-b]indol-4-one
    • 5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
    • 5-(3-chlorobenzyl)-8-fluoro-3-(3-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
    • Inchi: 1S/C25H19ClFN3O2/c1-32-20-7-3-5-17(11-20)13-29-15-28-23-21-12-19(27)8-9-22(21)30(24(23)25(29)31)14-16-4-2-6-18(26)10-16/h2-12,15H,13-14H2,1H3
    • InChI Key: CKQMHRAPBUCNOM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CN1C2C=CC(=CC=2C2=C1C(N(C=N2)CC1C=CC=C(C=1)OC)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 709
  • XLogP3: 5.1
  • Topological Polar Surface Area: 46.8

5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Pricemore >>

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Additional information on 5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Introduction to 5-[(3-Chlorophenyl)methyl]-8-Fluoro-3-[(3-Methoxyphenyl)methyl]-3H,4H,5H-Pyrimido[5,4-b]indol-4-one (CAS No. 1189499-50-0)

5-[(3-Chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one, with the CAS number 1189499-50-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidoindoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one is characterized by a pyrimidoindole core with several functional groups attached. The presence of a chloro substituent on the phenyl ring and a fluoro substituent on the pyrimidoindole core imparts unique electronic and steric properties to the molecule. Additionally, the methoxy group on another phenyl ring enhances the lipophilicity and stability of the compound.

Recent studies have highlighted the potential of 5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In another study conducted by researchers at a leading pharmaceutical company, 5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one was found to have significant anti-cancer properties. The compound demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT29), and lung cancer (A549) cells. The mechanism of action involves inducing apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The neuroprotective effects of 5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one have also been investigated. A study published in Neuropharmacology showed that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This property makes it a potential therapeutic agent for neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one have been extensively studied to ensure its suitability for clinical applications. In vitro and in vivo experiments have demonstrated that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

Safety and toxicity studies have shown that 5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one is well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical studies involving rodents and non-human primates. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

In conclusion, 5-[(3-chlorophenyl)methyl]-8-fluoro-3-[(3-methoxyphenyl)methyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1189499-50)-0 is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its pharmacological properties, making it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for various diseases.

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